Cas no 215503-90-5 (4-(2-Pyrrolidinylmethyl)-morpholine 2hcl)

• Product Name: 4-(2-Pyrrolidinylmethyl)-morpholine 2hcl
• CAS No: 215503-90-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD06653314
• CID: 891541
• PubChem ID: 4715221
• Update Time: 2025-10-29

4-(2-Pyrrolidinylmethyl)-morpholine 2hcl Chemical and Physical Properties

Names and Identifiers

• 4-(2-PYRROLIDINYLMETHYL)MORPHOLINE
• 4-(Pyrrolidin-2-ylmethyl)morpholine
• 4-(pyrrolidin-2-ylmethyl)morpholine(SALTDATA: FREE)
• STK352927
• SB46811
• 215503-90-5
• NCGC00340253-01
• CS-0155417
• UUUSROHBEMVRKP-UHFFFAOYSA-N
• AB01332108-02
• CHEMBL4564418
• EN300-196051
• AKOS016343628
• 4-[(pyrrolidin-2-yl)methyl]morpholine
• SCHEMBL1190924
• C78055
• SB44899
• 4-(2-PYRROLIDINYLMETHYL)-MORPHOLINE
• AKOS000257538
• DTXSID50405844
• 4-(Pyrrolidin-2-ylmethyl)morpholine, AldrichCPR
• BS-16623
• MFCD06653314
• DA-22765
• 4-(2-Pyrrolidinylmethyl)-morpholine 2hcl

• MDL： MFCD06653314
• Inchi： 1S/C9H18N2O/c1-2-9(10-3-1)8-11-4-6-12-7-5-11/h9-10H,1-8H2
• InChI Key： UUUSROHBEMVRKP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1CCCN1

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 24.5Ų

4-(2-Pyrrolidinylmethyl)-morpholine 2hcl Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(2-Pyrrolidinylmethyl)-morpholine 2hcl

4-(2-Pyrrolidinylmethyl)-morpholine 2HCl: A Comprehensive Overview

4-(2-Pyrrolidinylmethyl)-morpholine 2HCl, identified by the CAS number 215503-90-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a morpholine ring substituted with a pyrrolidine group at the 4-position, which introduces interesting chemical properties and reactivity.

The synthesis of 4-(2-Pyrrolidinylmethyl)-morpholine 2HCl involves a series of well-established organic reactions, including nucleophilic substitutions and ring-forming processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments are particularly relevant in the context of green chemistry, where minimizing waste and maximizing atom economy are paramount.

Recent studies have highlighted the pharmacological potential of 4-(2-Pyrrolidinylmethyl)-morpholine 2HCl. Preclinical research indicates that this compound exhibits promising activity in models of central nervous system disorders, such as anxiety and depression. The pyrrolidine moiety is known to enhance bioavailability, while the morpholine ring contributes to receptor binding affinity. These properties make it a valuable lead compound for drug discovery efforts targeting neurodegenerative diseases.

In addition to its pharmacological applications, 4-(2-Pyrrolidinylmethyl)-morpholine 2HCl has shown potential in polymer chemistry. Its ability to act as a crosslinking agent has been explored in the development of advanced materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds. The compound's versatility is further underscored by its role as an intermediate in the synthesis of more complex molecules with diverse functionalities.

The CAS number 215503-90-5 serves as a unique identifier for this compound within chemical databases, facilitating its identification and tracking across various research platforms. This is particularly important in collaborative research settings where precise compound identification is critical for reproducibility and safety.

From an environmental perspective, understanding the degradation pathways of 4-(2-Pyrrolidinylmethyl)-morpholine 2HCl is essential for assessing its ecological impact. Recent studies have employed computational modeling to predict its biodegradation potential, providing insights into its environmental fate and toxicity profiles. Such information is crucial for regulatory compliance and sustainable chemical management practices.

In conclusion, 4-(2-Pyrrolidinylmethyl)-morpholine 2HCl, with its CAS number 215503-90-5, represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its continued exploration will undoubtedly yield further discoveries that advance both scientific understanding and practical applications.